5-(1-((2-Fluorophenyl)sulfonyl)azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(2-fluorophenyl)sulfonylazetidin-3-yl]-3-(furan-2-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H12FN3O4S/c16-11-4-1-2-6-13(11)24(20,21)19-8-10(9-19)15-17-14(18-23-15)12-5-3-7-22-12/h1-7,10H,8-9H2
• InChI Key: KGCCBOGWODQQCL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=CC=C2F)C3=NC(=NO3)C4=CC=CO4
• Molecular Formula: C15H12FN3O4S
• Molecular Weight: 349.3 g/mol
• CAS No.: 1428364-41-3

Description

5-(1-((2-Fluorophenyl)sulfonyl)azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C15H12FN3O4S and its molecular weight is 349.34. The purity is usually 95%.
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Scientific Research Applications

• Pharmaceutical Applications : A patent analysis revealed that compounds like azetidine, which include structures similar to the chemical , are useful as alpha-subtype selective 5-HT-1D receptor agonists. These compounds have potential applications in migraine treatment with fewer side effects. This class of compounds, including 5-(1-((2-Fluorophenyl)sulfonyl)azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole, may hold similar therapeutic significance (Habernickel, 2001).

• Antibacterial and Antifungal Applications : Sulfone derivatives containing 1,3,4-oxadiazole moieties, closely related to the chemical , have shown good antibacterial activities against pathogens like Xanthomonas oryzae. These compounds are also effective in enhancing plant resistance against bacterial infections, indicating their potential in agricultural applications (Shi et al., 2015).

• Photochemical Applications : The photochemical reaction of 1,3,4-oxadiazoles with furan has been studied, indicating potential applications in the field of synthetic chemistry and photochemistry. These reactions can lead to novel compounds with unique properties (Tsuge, Oe, & Tashiro, 1973).

• Antimicrobial Agent Development : Azole derivatives, which are structurally related to this compound, have been synthesized and tested for antimicrobial activities. These compounds have shown potential as antimicrobial agents, which can be crucial in the development of new drugs (Başoğlu et al., 2013).

• Anticancer Applications : The development of fluorescent probes based on 3-(furan-2-yl)-N-aryl 5-amino-pyrazoles, which are structurally similar to the chemical of interest, for labeling COX-1 in live ovarian cancer cells. This indicates potential applications in cancer diagnosis and treatment (Kaur, Bhardwaj, & Wuest, 2021).